Cas no 869075-47-8 (N-(benzenesulfonyl)-N'-2-(3,4-dimethoxyphenyl)ethylguanidine)

• Product Name: N-(benzenesulfonyl)-N'-2-(3,4-dimethoxyphenyl)ethylguanidine
• CAS No: 869075-47-8
• MF: C₁₇H₂₁N₃O₄S
• MW: 363.431342840195
• CID: 6598394
• PubChem ID: 7197476
• Update Time: 2025-10-31

N-(benzenesulfonyl)-N'-2-(3,4-dimethoxyphenyl)ethylguanidine Chemical and Physical Properties

Names and Identifiers

• N-(benzenesulfonyl)-N'-2-(3,4-dimethoxyphenyl)ethylguanidine
• 1-(benzenesulfonyl)-2-[2-(3,4-dimethoxyphenyl)ethyl]guanidine
• F1857-0174
• HMS2550J24
• SR-01000017487-1
• MLS000697440
• CHEMBL1898969
• N-(N-(3,4-dimethoxyphenethyl)carbamimidoyl)benzenesulfonamide
• AKOS024614669
• SR-01000017487
• N-(benzenesulfonyl)-N'-[2-(3,4-dimethoxyphenyl)ethyl]guanidine
• 869075-47-8
• SMR000238080

• Inchi： 1S/C17H21N3O4S/c1-23-15-9-8-13(12-16(15)24-2)10-11-19-17(18)20-25(21,22)14-6-4-3-5-7-14/h3-9,12H,10-11H2,1-2H3,(H3,18,19,20)
• InChI Key： HMBAAVCTCUCSOA-UHFFFAOYSA-N
• SMILES： N(S(C1=CC=CC=C1)(=O)=O)/C(=N/CCC1=CC=C(OC)C(OC)=C1)/N

Computed Properties

• Exact Mass: 363.12527733g/mol
• Monoisotopic Mass: 363.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(benzenesulfonyl)-N'-2-(3,4-dimethoxyphenyl)ethylguanidine

Comprehensive Overview of N-(benzenesulfonyl)-N'-2-(3,4-dimethoxyphenyl)ethylguanidine (CAS No. 869075-47-8)

N-(benzenesulfonyl)-N'-2-(3,4-dimethoxyphenyl)ethylguanidine (CAS No. 869075-47-8) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This guanidine derivative is characterized by its unique molecular structure, which includes a benzenesulfonyl group and a 3,4-dimethoxyphenyl moiety. These functional groups contribute to its potential applications in drug discovery and development, particularly in targeting specific enzymatic pathways.

The compound's CAS number 869075-47-8 serves as a unique identifier in chemical databases, ensuring accurate tracking and referencing in scientific literature. Researchers often search for N-(benzenesulfonyl)-N'-2-(3,4-dimethoxyphenyl)ethylguanidine due to its relevance in medicinal chemistry and biochemical assays. Its structure-activity relationship (SAR) has been explored in studies focusing on enzyme inhibition and receptor modulation, making it a subject of interest for those investigating novel therapeutic agents.

In recent years, the demand for high-purity chemical compounds like N-(benzenesulfonyl)-N'-2-(3,4-dimethoxyphenyl)ethylguanidine has surged, driven by advancements in high-throughput screening and computational drug design. The compound's molecular weight and solubility profile are critical parameters for researchers optimizing experimental conditions. Additionally, its potential role in neuropharmacology has sparked curiosity, particularly in studies related to neurodegenerative diseases and cognitive disorders.

The synthesis of N-(benzenesulfonyl)-N'-2-(3,4-dimethoxyphenyl)ethylguanidine involves multi-step organic reactions, often requiring protective group strategies to achieve high yields. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity. These methods align with the growing emphasis on quality control in chemical research, a topic frequently searched by professionals in the field.

From a commercial perspective, CAS No. 869075-47-8 is listed in catalogs of specialized chemical suppliers, catering to academic and industrial laboratories. Its pricing and availability are often queried alongside terms like bulk synthesis and custom manufacturing. The compound's stability under various storage conditions is another area of interest, as researchers seek to ensure long-term usability in their experiments.

Environmental and safety considerations are also paramount when handling N-(benzenesulfonyl)-N'-2-(3,4-dimethoxyphenyl)ethylguanidine. While not classified as hazardous, proper laboratory practices and personal protective equipment (PPE) are recommended. This aligns with broader trends in sustainable chemistry and green lab initiatives, which are increasingly prioritized by research institutions.

In summary, N-(benzenesulfonyl)-N'-2-(3,4-dimethoxyphenyl)ethylguanidine (CAS No. 869075-47-8) represents a versatile compound with promising applications in drug discovery and biochemical research. Its structural features and functional groups make it a valuable tool for scientists exploring new therapeutic avenues. As the scientific community continues to innovate, compounds like this will remain at the forefront of cutting-edge research.